Cas no 176707-77-0 (1-(3-Bromophenyl)ethanamine)

• Product Name: 1-(3-Bromophenyl)ethanamine
• CAS No: 176707-77-0
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD00671637
• CID: 66059
• Update Time: 2025-04-18

1-(3-Bromophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Bromophenyl)ethanamine
• (R)-3-BROMO-ALPHA-METHYLBENZYLAMINE
• (R)-(+)-3-BROMO A-METHYLBENZYLAMINE
• [(1R)-1-(3-Bromophenyl)ethyl]amine
• Benzenemethanamine, 3-bromo-α-methyl-, (αR)-
• (R)-3-Bromo-α-methylbenzylamine
• (R)-1-(3-Bromophenyl)ethylamine
• 1-(3-Bromophenyl)ethanamine
• (1R)-1-(3-bromophenyl)ethanamine(SALTDATA: FREE)
• (1R)-1-(3-bromophenyl)ethylamine
• (R)-1-(3'-bromophenyl)ethylamine
• (R)-1-(3-Bromophenyl)ethylamine, ChiPros, ee
• (R)-N-[1-(3-bromophenyl)ethyl] acetamide
• Albb-005066
• Benzenemethanamine,3-bromo-a-methyl-, (R)-
• (R)-3-Bromo-α(R)-3-Bromo-α-methylbenzylamine
• (R)-1-(3-bromophenyl)ethan-1-amine
• (R)-1-(3-Bromophenyl)Ethylamine, Chipros
• (1R)-1-(3-bromophenyl)ethanamine
• (1R)-1-(3-bromophenyl)ethan-1-amine
• (s)-3-bromo-alpha-methylbenzylamine
• (1S)-1-(3-BROMOPHENYL)ETHYLAMINE
• PubChem14235
• (S)-(-)-3-BROMO ALPHA-METHYLBENZYLAMINE
• Jsp003634
• LIBZHYLTOAGURM-ZCFIWIBFSA-N
• (R)-3-Bromo-
• A-methylbenzylamine
• (R)-1-(3-Bromophenyl)ethaneamine
• (R)-m-Bromo-alpha-methylbenzylamine
• A
• (R)-1-(3-Bromo-phenyl)-ethylamine

• MDL： MFCD00671637
• Inchi： 1S/C8H10BrN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3/t6-/m1/s1
• InChI Key： LIBZHYLTOAGURM-ZCFIWIBFSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](C)N

Computed Properties

• Exact Mass: 198.9997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.33
• Boiling Point: 96°C/4mm
• Flash Point: 96°C/4mm
• PSA: 26.02
• Sensitiveness: Air Sensitive
• Solubility: Unable or difficult to mix

1-(3-Bromophenyl)ethanamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H317-H411
• Warning Statement： P273-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： 26-36/37/39-61-45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-36/37/39
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides